Cas no 861212-05-7 (3-{1-[(4-fluorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-2-yl}-1,2-dihydropyridin-2-one)

• Product Name: 3-{1-[(4-fluorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-2-yl}-1,2-dihydropyridin-2-one
• CAS No: 861212-05-7
• MF: C₂₁H₁₈FN₃O
• MW: 347.385528087616
• CID: 5736669
• Update Time: 2025-06-28

3-{1-[(4-fluorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-2-yl}-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-{1-[(4-fluorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-2-yl}-1,2-dihydropyridin-2-one
• 2(1H)-Pyridinone, 3-[1-[(4-fluorophenyl)methyl]-5,6-dimethyl-1H-benzimidazol-2-yl]-

• Inchi： 1S/C21H18FN3O/c1-13-10-18-19(11-14(13)2)25(12-15-5-7-16(22)8-6-15)20(24-18)17-4-3-9-23-21(17)26/h3-11H,12H2,1-2H3,(H,23,26)
• InChI Key： LCLLITCGEILUFR-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC=C1C1N(CC2=CC=C(F)C=C2)C2=CC(C)=C(C)C=C2N=1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• pka: 10.96±0.10(Predicted)

Additional information on 3-{1-[(4-fluorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-2-yl}-1,2-dihydropyridin-2-one

Introduction to 3-{1-[(4-fluorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-2-yl}-1,2-dihydropyridin-2-one (CAS No. 861212-05-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3-{1-[(4-fluorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-2-yl}-1,2-dihydropyridin-2-one, identified by its CAS number 861212-05-7, represents a significant advancement in the field of chemical biology and medicinal chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural features and promising pharmacological properties. The presence of a dihydropyridinone core fused with a 5,6-dimethyl-1H-1,3-benzodiazol moiety, further enhanced by a 4-fluorophenylmethyl substituent, endows the compound with distinct chemical and biological characteristics that make it a valuable candidate for further research and development.

Recent studies have highlighted the potential of this compound as a scaffold for developing novel therapeutic agents. The fluorine atom in the phenyl ring is particularly noteworthy, as it can modulate the electronic properties of the molecule, influencing its binding affinity and metabolic stability. This feature is increasingly recognized in modern drug design, where fluorinated compounds often exhibit improved bioavailability and efficacy. The dihydropyridinone component is also of interest due to its structural similarity to well-known calcium channel blockers, suggesting potential applications in cardiovascular research or neuropharmacology.

One of the most compelling aspects of 3-{1-[(4-fluorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-2-yl}-1,2-dihydropyridin-2-one is its versatility as a chemical probe. Researchers have leveraged this compound to investigate the interactions between small molecules and biological targets. For instance, preliminary studies indicate that it may interact with enzymes or receptors involved in inflammation or neurotransmission. The dimethyl substituents on the benzodiazol ring contribute to steric hindrance, which can be exploited to fine-tune binding interactions. Such structural modifications are critical in medicinal chemistry for optimizing drug-like properties such as solubility, permeability, and selectivity.

The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their diverse biological activities. The combination of a benzodiazol scaffold with a dihydropyridinone moiety creates a complex framework that can be tailored for specific therapeutic purposes. For example, derivatives of this compound have been explored as potential inhibitors of enzyme kinases implicated in cancer pathways. The fluorophenylmethyl group adds another layer of complexity, allowing for further functionalization through cross-coupling reactions or other synthetic methodologies. This flexibility makes it an attractive platform for medicinal chemists seeking to develop next-generation therapeutics.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies suggest that it may adopt multiple conformations depending on its environment, which could explain its observed biological activity across different assays. Additionally, quantum mechanical calculations have been employed to predict the electronic structure and reactivity of key functional groups within the molecule. These computational approaches complement experimental efforts by providing insights into how structural modifications might influence pharmacological outcomes.

In conclusion,3-{1-[(4-fluorophenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-2-yl}-1,2-dihydropyridin-2-one (CAS No. 861212-05-7) represents a promising candidate for further exploration in chemical biology and medicinal chemistry. Its unique structural features—comprising a dihydropyridinone core fused with a dimethylated benzodiazol ring and a fluorophenylmethyl substituent—offer numerous opportunities for developing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical innovation.